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Abstract
Aglain C is a member of the rocaglamide, or flavagline, class of natural products, a family of

complex cyclopentatetrahydrobenzofurans isolated from plants of the genus Aglaia.[1][2]

Compounds in this class, including Aglain C, are recognized for their significant biological

activities, which encompass potent anticancer, anti-inflammatory, and insecticidal properties.

This technical guide provides a comprehensive overview of the chemical structure, known

properties, and putative mechanisms of action of Aglain C, drawing on data from related

rocaglamides to infer its biological profile. Detailed experimental protocols for the isolation and

cytotoxic evaluation of compounds from its natural source, Aglaia argentea, are also presented,

alongside visualizations of key signaling pathways and experimental workflows.

Chemical Structure and Properties
Aglain C is a complex heterocyclic natural product with the molecular formula C₃₆H₄₂N₂O₈ and

a molecular weight of approximately 630.7 g/mol .[1] Its intricate structure is characterized by a

cyclopentatetrahydrobenzofuran core, which is the hallmark of the rocaglamide family. The

detailed chemical identity and computed properties of Aglain C are summarized in the table

below.
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Property Value Reference

Molecular Formula C₃₆H₄₂N₂O₈ [1]

Molecular Weight 630.7 g/mol [1]

IUPAC Name

(2S)-N-[(2S)-1-

[(1S,9S,10S,11R,12R)-1,12-

dihydroxy-3,5-dimethoxy-9-(4-

methoxyphenyl)-10-phenyl-8-

oxatricyclo[7.2.1.0²,⁷]dodeca-

2(7),3,5-triene-11-

carbonyl]pyrrolidin-2-yl]-2-

methylbutanamide

[1]

CAS Number 177468-85-8

XLogP3 4.4

Natural Source
Aglaia argentea, Aglaia

mariannensis
[1]

Biological Activities and Mechanism of Action
While specific quantitative data for Aglain C is limited in publicly available literature, the

biological activities of the rocaglamide class are well-documented and provide a strong

indication of its potential therapeutic effects. The primary activities attributed to this family of

compounds are anticancer, anti-inflammatory, and insecticidal.[2][3][4]

Anticancer Activity
Rocaglamides exhibit potent cytotoxic activity against a wide range of cancer cell lines.[2][3]

This activity is primarily attributed to the inhibition of protein synthesis through a unique

mechanism targeting the eukaryotic initiation factor 4A (eIF4A).[4] eIF4A is an RNA helicase

that unwinds the 5' untranslated region of mRNAs, a critical step for the initiation of translation

of many oncogenes such as c-Myc and cyclins. By clamping eIF4A onto specific polypurine

sequences within the mRNA, rocaglamides stall the translation of these key cancer-promoting

proteins, ultimately leading to cell cycle arrest and apoptosis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4157394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4157394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4157394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4157394/
https://www.benchchem.com/product/b12377743?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4091845/
https://www.researchgate.net/publication/233645333_Chemistry_and_Biological_Activity_of_Rocaglamide_Derivatives_and_Related_Compounds_in_Aglaia_Species_Meliaceae
https://www.researchgate.net/publication/247039102_Rocaglamide_aglain_and_other_related_derivatives_from_Aglaia_testicularis_Meliaceae
https://pmc.ncbi.nlm.nih.gov/articles/PMC4091845/
https://www.researchgate.net/publication/233645333_Chemistry_and_Biological_Activity_of_Rocaglamide_Derivatives_and_Related_Compounds_in_Aglaia_Species_Meliaceae
https://www.researchgate.net/publication/247039102_Rocaglamide_aglain_and_other_related_derivatives_from_Aglaia_testicularis_Meliaceae
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Translation Initiation

Aglain C eIF4A (RNA Helicase)binds and clamps onto mRNA Oncogene mRNA
(e.g., c-Myc, Cyclins)

unwinds 5' UTR Oncogene Protein Synthesis

inhibits

Ribosomebinds initiates Tumor Cell Proliferation
& Survival

promotes

Click to download full resolution via product page

Mechanism of Anticancer Activity of Aglain C via eIF4A Inhibition.

Anti-inflammatory Activity
Rocaglamides have demonstrated significant anti-inflammatory properties, primarily through

the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway.[3][4] NF-κB is a crucial

transcription factor that regulates the expression of numerous pro-inflammatory cytokines,

chemokines, and adhesion molecules. In response to inflammatory stimuli, the IκB kinase (IKK)

complex phosphorylates the inhibitory protein IκBα, leading to its ubiquitination and

degradation. This allows NF-κB to translocate to the nucleus and initiate the transcription of

inflammatory genes. Rocaglamides can inhibit this pathway, thereby reducing the production of

inflammatory mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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